Cas no 2137448-13-4 (2-{(2-bromo-5-hydroxyphenyl)methylamino}-3-methylbutanamide)

• Product Name: 2-{(2-bromo-5-hydroxyphenyl)methylamino}-3-methylbutanamide
• CAS No: 2137448-13-4
• MF: C₁₂H₁₇BrN₂O₂
• MW: 301.179582357407
• CID: 5610039
• PubChem ID: 165788138
• Update Time: 2025-10-05

2-{(2-bromo-5-hydroxyphenyl)methylamino}-3-methylbutanamide Chemical and Physical Properties

Names and Identifiers

• 2137448-13-4
• EN300-841888
• 2-{[(2-bromo-5-hydroxyphenyl)methyl]amino}-3-methylbutanamide
• 2-{(2-bromo-5-hydroxyphenyl)methylamino}-3-methylbutanamide

• Inchi： 1S/C12H17BrN2O2/c1-7(2)11(12(14)17)15-6-8-5-9(16)3-4-10(8)13/h3-5,7,11,15-16H,6H2,1-2H3,(H2,14,17)
• InChI Key： ZLEXDJXRJSPJLG-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=C1CNC(C(N)=O)C(C)C)O

Computed Properties

• Exact Mass: 300.04734g/mol
• Monoisotopic Mass: 300.04734g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 75.4Ų

Additional information on 2-{(2-bromo-5-hydroxyphenyl)methylamino}-3-methylbutanamide

Comprehensive Overview of 2-{(2-bromo-5-hydroxyphenyl)methylamino}-3-methylbutanamide (CAS No. 2137448-13-4)

2-{(2-bromo-5-hydroxyphenyl)methylamino}-3-methylbutanamide, with the CAS number 2137448-13-4, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of aminobutanamide derivatives, which are known for their potential applications in drug discovery and development. The presence of both bromo and hydroxy functional groups in its structure makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for custom synthesis intermediates like 2-{(2-bromo-5-hydroxyphenyl)methylamino}-3-methylbutanamide has surged, driven by advancements in targeted drug delivery and precision medicine. Researchers are particularly interested in its potential role as a building block for designing novel small-molecule inhibitors or receptor modulators. Its unique structure allows for selective interactions with biological targets, making it a valuable candidate for structure-activity relationship (SAR) studies.

The compound's molecular formula and weight are critical parameters for researchers working on high-throughput screening and computational chemistry. Its solubility and stability under various conditions are also frequently discussed topics in scientific forums. Given the growing interest in AI-driven drug discovery, 2-{(2-bromo-5-hydroxyphenyl)methylamino}-3-methylbutanamide has been featured in several machine learning models predicting bioactivity and ADMET properties.

Another area of interest is the compound's potential application in neuropharmacology. Preliminary studies suggest that its structural features may interact with neurotransmitter receptors, though further validation is required. This aligns with the broader trend of exploring central nervous system (CNS) therapeutics, a hot topic in biomedical research. The compound's synthetic pathway and scalability are also frequently searched by chemists looking to optimize laboratory protocols.

From an industrial perspective, 2-{(2-bromo-5-hydroxyphenyl)methylamino}-3-methylbutanamide is often procured by contract research organizations (CROs) and pharmaceutical companies for preclinical studies. Its purity and analytical standards are critical for ensuring reproducible results in in vitro and in vivo assays. The compound's spectroscopic data (e.g., NMR, HPLC, and mass spectrometry) are widely shared in open-access databases, facilitating collaborative research.

Environmental and green chemistry considerations are also relevant when discussing 2137448-13-4. Researchers are increasingly focused on developing sustainable synthesis methods for such compounds, minimizing waste and energy consumption. This aligns with global initiatives like the UN Sustainable Development Goals (SDGs), particularly in reducing the environmental footprint of chemical manufacturing.

In summary, 2-{(2-bromo-5-hydroxyphenyl)methylamino}-3-methylbutanamide (CAS No. 2137448-13-4) is a multifaceted compound with promising applications in drug development, neuropharmacology, and computational chemistry. Its structural uniqueness and adaptability make it a subject of ongoing research, reflecting broader trends in personalized medicine and sustainable science.